3-(benzyloxy)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-3-phenylmethoxybenzamide
• InChI: InChI=1S/C24H22N4O2/c1-28-16-21(15-27-28)23-20(10-6-12-25-23)14-26-24(29)19-9-5-11-22(13-19)30-17-18-7-3-2-4-8-18/h2-13,15-16H,14,17H2,1H3,(H,26,29)
• InChI Key: NVDKKEUBRGGNRR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=C(C=CC=N2)CNC(=O)C3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C24H22N4O2
• Molecular Weight: 398.5 g/mol

Description

3-(benzyloxy)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of benzamide derivatives, which have been studied extensively for their pharmacological properties.

Scientific Research Applications

Synthesis and Molecular Structure Analysis

• Experimental and Theoretical Studies : A study involving 1H-pyrazole-3-carboxylic acid and its transformation into corresponding 1H-pyrazole-3-carboxamide via reaction with 2,3-diaminopyridine showcases the synthesis and theoretical examination of pyrazole derivatives. This research highlights the utility of pyrazole compounds in synthesizing complex molecular structures and understanding their reaction mechanisms through spectroscopic methods and theoretical calculations (Yıldırım, Kandemirli, & Demir, 2005).

• Synthesis of Pyridyl Substituted Benzamides : Another study explores the synthesis of pyridyl substituted benzamides exhibiting aggregation-enhanced emission and multi-stimuli-responsive properties. These findings demonstrate the potential of such compounds in creating advanced materials for optical applications (Srivastava et al., 2017).

Antimicrobial and Antiviral Activity

• Antimicrobial and Antiviral Properties : Research into novel pyrazole derivatives, such as the synthesis and characterization of 3-(benzo[d][1,3]dioxol-5-yl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, has revealed their potential in antimicrobial and antiviral applications. This study emphasizes the importance of structural analysis, including X-ray diffraction and thermal analysis, to understand the properties and applications of these compounds (Kumara et al., 2018).

Drug Discovery and Biological Evaluation

• Drug Discovery : In the realm of drug discovery, compounds similar to "3-(benzyloxy)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide" are investigated for their binding interactions with specific receptors, showcasing their potential in therapeutic applications. For instance, the study on the molecular interaction of antagonists with the CB1 cannabinoid receptor provides insights into the structural requirements for receptor binding and antagonist activity, highlighting the importance of conformational analysis and three-dimensional quantitative structure-activity relationship (QSAR) models (Shim et al., 2002).